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Compound of Interest

Compound Name: 3,3,3-Trifluoro-2-hydroxypropanal

CAS No.: 152606-47-8

Cat. No.: B13169947 Get Quote

CAS Number: 13537-97-8 Chemical Class: Fluorinated Aldehyde / Halogenated Organic

Primary Hazard: Corrosivity, Reactivity (Aldehyde), Fluorine Content

Executive Summary & Core Directive
The Golden Rule: 3,3,3-Trifluoro-2-hydroxypropanal must never be disposed of down the

drain or mixed with general organic waste streams without segregation. Its trifluoromethyl

group (

) necessitates high-temperature incineration with specific flue gas scrubbing to capture
Hydrogen Fluoride (HF).

Immediate Action Required:

Segregate: Place in Halogenated Organic Waste containers only.

Label: Clearly mark as "Fluorinated Aldehyde – Toxic/Corrosive."

Stabilize: Store away from strong oxidizers and bases to prevent uncontrolled polymerization

or oxidation.

Hazard Identification & Risk Assessment
To dispose of this chemical safely, you must understand why it is hazardous. The
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group is strongly electron-withdrawing, making the adjacent aldehyde highly reactive toward
nucleophiles (including water and biological tissue).

Chemical Hazard Profile
Property Hazard Description Operational Implication

Reactivity
Aldehyde group is prone to

oxidation and polymerization.

Do NOT mix with nitric acid,

peroxides, or strong bases

(e.g., NaOH).

Corrosivity

Likely forms acidic hydrates in

contact with moisture;

corrosive to tissue.

Use chemically resistant

gloves (Nitrile/Neoprene) and

eye protection.

Combustion

Burning releases Hydrogen

Fluoride (HF) and Carbonyl

Fluoride (ngcontent-ng-

c747876706="" _nghost-ng-

c4038370108="" class="inline

ng-star-inserted">

).

Prohibited: Open burning or

standard trash disposal.

Toxicity

Fluorinated analogs are often

toxic by inhalation and

ingestion.

All transfer operations must

occur inside a certified fume

hood.

Pre-Disposal Stabilization & Segregation
Before the waste leaves your bench, it must be stabilized. Aldehydes can form explosive

peroxides or polymerize exothermically if mishandled.

Step-by-Step Segregation Protocol
Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal containers (aluminum/zinc) which may react with acidic degradation products.

Solvent Compatibility:
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Compatible: Dilute with inert halogenated solvents (e.g., Dichloromethane) or non-reactive

organics (e.g., Ethyl Acetate) if part of a reaction mixture.

Incompatible: Do not mix with amines, ammonia, or strong oxidizers.

Labeling: Adhere to the GHS standards.

Signal Word: DANGER[1][2]

Hazard Statements: Flammable Liquid (if in solvent), Causes Severe Skin Burns, Toxic if

Inhaled.

Disposal Workflow (The Protocol)
This workflow ensures the chemical is destroyed completely without releasing toxic fluoride gas

into the atmosphere.

Method A: Commercial Incineration (Recommended)
This is the only method that guarantees compliance with environmental regulations for

fluorinated compounds.

Collection: Transfer waste to a "Halogenated Solvent" waste drum.

Manifesting: List the specific chemical name and CAS (13537-97-8) on the waste manifest.

Critical Note: Explicitly flag the "Fluorine Content" to the waste vendor. Incinerators must

adjust their scrubbers to neutralize HF gas (often using calcium carbonate or caustic soda

scrubbers).

Destruction: The waste is injected into a rotary kiln at >1100°C.

Mechanism:

Scrubbing:

Method B: Chemical Deactivation (Small Scale / In-situ)
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Only perform this if you are an experienced chemist and commercial disposal is unavailable.

This converts the aldehyde to a less reactive carboxylic acid.

Oxidation: Carefully treat the aldehyde with a mild oxidant (e.g., dilute aqueous

or

) in a controlled, cooled vessel.

Neutralization: The resulting 3,3,3-trifluoro-2-hydroxypropanoic acid is still corrosive.

Neutralize with dilute Sodium Bicarbonate (

) to pH 7.

Final Disposal: The resulting salt solution (containing fluoride ions) must still be treated as

Hazardous Aqueous Waste due to potential aquatic toxicity of fluorinated organics.

Waste Stream Decision Tree
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Waste: 3,3,3-Trifluoro-2-hydroxypropanal

Physical State?

Liquid / Solution Solid / Residue

Is it mixed with other solvents?

Container: Solid Hazardous Waste (Fluorinated)

Container: Halogenated Organic Waste

Yes (DCM, Chloroform) No (Pure or non-halo solvent)

Ship to Approved Waste Vendor
(Requires Incineration + HF Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated aldehyde waste. Note that even if mixed

with non-halogenated solvents, the presence of Fluorine mandates the "Halogenated" stream.

Emergency Contingencies
Scenario: Benchtop Spill

Evacuate & Ventilate: Alert nearby personnel. Fluorinated aldehydes can be lachrymators

(tear-inducing).
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PPE: Wear double nitrile gloves, lab coat, and full-face respirator or work inside the hood.

Absorb: Do not use paper towels (fire risk). Use an inert absorbent like Vermiculite, Sand, or

a commercial "Solvent Spill Kit."

Clean: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste - Debris

contaminated with Fluorinated Aldehyde."

Decontaminate: Wash the surface with a mild soap solution. Do not use bleach (potential

reaction).

Regulatory Compliance
US EPA (RCRA): Likely falls under P-List (acutely hazardous) or characteristic hazardous

waste (Ignitability D001, Reactivity D003). Always default to the strictest classification.

EU Waste Framework: Classified as "Halogenated organic solvents, washing liquids and

mother liquors" (EWC Code 07 01 03*).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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